![molecular formula C17H24N2O3S B2803141 N-butyl-N-methyl-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide CAS No. 898464-57-8](/img/structure/B2803141.png)
N-butyl-N-methyl-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide
Overview
Description
“N-butyl-N-methyl-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide” is a complex organic compound. It contains a butyl group, which is a four-carbon alkyl radical , a methyl group, and a sulfonamide group . The core structure is a quinoline, which is a heterocyclic aromatic organic compound .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic core. The quinoline core can display different tautomeric forms . The butyl group can connect in two ways, giving rise to two “-butyl” groups .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the quinoline core could undergo electrophilic substitution reactions . The butyl and methyl groups might be involved in reactions if conditions for free radical reactions are met .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. For example, the presence of a sulfonamide group could influence its solubility in water .Scientific Research Applications
Chemical Sensing and Biological Activity
N-butyl-N-methyl-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide derivatives show potential in chemical sensing and biological activity. For instance, a chemosensor developed from a similar compound demonstrated good selectivity and sensitivity towards Al3+ and Cu2+, indicating its applicability in spectrophotometric sensing under aqueous conditions (Yang et al., 2015). Additionally, sulfonamides, including structures similar to this compound, are noted for their wide range of pharmacological activities, such as antibacterial, antitumor, and anti-neuropathic pain effects (Ghomashi et al., 2022).
Diuretic Properties
Research has been conducted on the diuretic properties of related quinoline derivatives, highlighting their potential use in treating conditions like hypertension. A study on polymorphic modifications of a compound with a similar structure to this compound revealed its strong diuretic properties and potential as a new hypertension remedy (Shishkina et al., 2018).
Antimicrobial and Antitubercular Activities
Studies have demonstrated the potential of related quinoline-sulfonamide derivatives in antimicrobial and antitubercular therapies. For instance, new compounds of quinoline clubbed with sulfonamide moiety were synthesized and showed promising antimicrobial activity (Biointerface Research in Applied Chemistry, 2019). Additionally, an improved method for preparing related compounds was proposed, and a comparative analysis of their antitubercular activities was conducted (Ukrainets et al., 2008).
Tubulin Polymerization Inhibitory Activity
Novel quinoline sulfonamide derivatives, such as the one being inquired about, have been synthesized and evaluated for their in vitro cytotoxic activities against tumor cell lines. Among them, specific compounds demonstrated strong inhibitory effects on the proliferation of certain cell lines, indicating their potential in cancer therapy (Ma & Gong, 2022).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-butyl-N-methyl-2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-sulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3S/c1-3-4-9-18(2)23(21,22)15-11-13-6-5-10-19-16(20)8-7-14(12-15)17(13)19/h11-12H,3-10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHIQOANJKFOFLF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC2=C3C(=C1)CCC(=O)N3CCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001323398 | |
Record name | N-butyl-N-methyl-2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001323398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
48.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49678297 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
898464-57-8 | |
Record name | N-butyl-N-methyl-2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001323398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.